3-Isopropylbenzofuran-2-carbaldehyde
Description
3-Isopropylbenzofuran-2-carbaldehyde is a substituted benzofuran derivative featuring a fused benzene and furan ring system. The compound is characterized by an aldehyde group (-CHO) at position 2 and an isopropyl group (-CH(CH₃)₂) at position 3. Its molecular formula is inferred as C₁₂H₁₂O₂, with a molecular weight of approximately 188.22 g/mol (calculated). Benzofuran derivatives are of significant interest in medicinal and materials chemistry due to their diverse biological activities and optoelectronic properties. The isopropyl substituent introduces steric bulk, which may influence reactivity and intermolecular interactions, while the aldehyde group provides a site for further functionalization .
Properties
Molecular Formula |
C12H12O2 |
|---|---|
Molecular Weight |
188.22 g/mol |
IUPAC Name |
3-propan-2-yl-1-benzofuran-2-carbaldehyde |
InChI |
InChI=1S/C12H12O2/c1-8(2)12-9-5-3-4-6-10(9)14-11(12)7-13/h3-8H,1-2H3 |
InChI Key |
AHGZAMRWUUYCBF-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=C(OC2=CC=CC=C21)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Direct experimental data on 3-Isopropylbenzofuran-2-carbaldehyde are scarce, necessitating inferences from structural analogs.
- Computational studies predict that the isopropyl group’s steric effects may hinder π-π stacking in materials applications compared to smaller substituents .
- The compound’s aldehyde group is a strategic site for synthesizing Schiff bases or heterocyclic derivatives, expanding its utility in drug discovery .
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